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Compound of Interest

Compound Name: 1-Chloro-2,2-dimethylbutane

CAS No.: 6366-35-4

Cat. No.: B15743423

Get Quote

An In-depth Technical Guide to 1-Chloro-2,2-dimethylbutane

Abstract
This technical guide provides a comprehensive overview of 1-Chloro-2,2-dimethylbutane, a

halogenated alkane characterized by its sterically hindered neopentyl-like structure. The

document covers its chemical identity, physicochemical properties, predicted spectroscopic

data, synthesis protocols, and a detailed analysis of its reactivity. The significant steric

hindrance imposed by the gem-dimethyl group at the C2 position governs its chemical

behavior, rendering it largely unreactive in bimolecular nucleophilic substitution (S_N2)

reactions and prone to rearrangement under unimolecular (S_N1) conditions. This guide is

intended for researchers, scientists, and professionals in drug development and organic

synthesis who may use this molecule as a sterically hindered building block or as a model

substrate for studying reaction mechanisms.

Chemical Identity and Structure
1-Chloro-2,2-dimethylbutane is a primary alkyl chloride. The presence of a quaternary carbon

atom adjacent to the chloromethyl group is the defining structural feature, which imparts
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significant steric bulk around the reaction center.

IUPAC Name: 1-Chloro-2,2-dimethylbutane[1]

CAS Number: 6366-35-4[1][2]

Molecular Formula: C₆H₁₃Cl[1][2]

Canonical SMILES: CCC(C)(C)CCl[1]

Synonyms: Butane, 1-chloro-2,2-dimethyl-[1][3]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 1-Chloro-2,2-
dimethylbutane.

Property Value Reference(s)

Molecular Weight 120.62 g/mol [1][2]

Boiling Point 114.4°C at 760 mmHg [4]

Density 0.867 g/cm³ [4]

Refractive Index 1.412 [4]

Flash Point 19°C [4]

Vapor Pressure
23.6 ± 0.2 mmHg at 25°C

(Predicted)
[4]

LogP 3.26 (Predicted) [4]

Spectroscopic Characterization (Predicted)
While experimental spectra are not widely published, the structure of 1-Chloro-2,2-
dimethylbutane allows for a reliable prediction of its key spectroscopic features.

¹H NMR Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15743423/docs?utm_src=pdf-body#iupac-name-and-structure-of-1-chloro-2-2-dimethylbutane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-2_2-dimethylbutane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-2_2-dimethylbutane
https://webbook.nist.gov/cgi/formula?ID=C6366354
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-2_2-dimethylbutane
https://webbook.nist.gov/cgi/formula?ID=C6366354
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-2_2-dimethylbutane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-2_2-dimethylbutane
https://www.guidechem.com/encyclopedia/1-chloro-2-2-dimethylbutane-dic668473.html
https://www.benchchem.com/product/b15743423/docs?utm_src=pdf-body#iupac-name-and-structure-of-1-chloro-2-2-dimethylbutane
https://www.benchchem.com/product/b15743423/docs?utm_src=pdf-body#iupac-name-and-structure-of-1-chloro-2-2-dimethylbutane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-2_2-dimethylbutane
https://webbook.nist.gov/cgi/formula?ID=C6366354
https://www.guidechem.com/dictionary/en/6366-35-4.html
https://www.guidechem.com/dictionary/en/6366-35-4.html
https://www.guidechem.com/dictionary/en/6366-35-4.html
https://www.guidechem.com/dictionary/en/6366-35-4.html
https://www.guidechem.com/dictionary/en/6366-35-4.html
https://www.guidechem.com/dictionary/en/6366-35-4.html
https://www.benchchem.com/product/b15743423/docs?utm_src=pdf-body#iupac-name-and-structure-of-1-chloro-2-2-dimethylbutane
https://www.benchchem.com/product/b15743423/docs?utm_src=pdf-body#iupac-name-and-structure-of-1-chloro-2-2-dimethylbutane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15743423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The proton NMR spectrum is expected to show four distinct signals:

~3.4-3.5 ppm (s, 2H): A singlet corresponding to the two protons of the chloromethyl group (-

CH₂Cl).

~1.4-1.6 ppm (q, 2H): A quartet for the two methylene protons (-CH₂-) of the ethyl group, split

by the adjacent methyl protons.

~1.0 ppm (s, 6H): A sharp singlet for the six equivalent protons of the two methyl groups on

the quaternary carbon (-C(CH₃)₂-).

~0.8-0.9 ppm (t, 3H): A triplet for the three terminal methyl protons (-CH₃) of the ethyl group,

split by the adjacent methylene protons.

¹³C NMR Spectroscopy
The proton-decoupled ¹³C NMR spectrum is predicted to exhibit six signals corresponding to

the six unique carbon atoms in the molecule.

Mass Spectrometry (Electron Ionization)
The mass spectrum would show a molecular ion peak (M⁺) with a characteristic M/M+2 isotopic

pattern of approximately 3:1, confirming the presence of one chlorine atom. Key fragmentation

pathways would likely involve:

Loss of a chlorine radical (·Cl) to give a fragment at m/z 85.

Loss of an ethyl radical (·CH₂CH₃) to give a fragment at m/z 91/93.

Loss of a chloromethyl radical (·CH₂Cl) to give a fragment at m/z 71.

The base peak is likely to be the tert-butyl cation fragment at m/z 57, resulting from cleavage

and rearrangement.

Synthesis and Experimental Protocols
1-Chloro-2,2-dimethylbutane can be synthesized from its corresponding alcohol, 2,2-

dimethylbutan-1-ol. A common and effective method is the treatment of the alcohol with thionyl
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chloride (SOCl₂) in the presence of a base like pyridine, or with concentrated hydrochloric acid.

Proposed Synthesis Workflow

Synthesis of 1-Chloro-2,2-dimethylbutane

2,2-Dimethylbutan-1-ol

SOCl₂ or conc. HCl

Chlorination Reaction

Substrate Pyridine (optional) / Inert Solvent

Conditions

Aqueous Workup & Extraction

Distillation

1-Chloro-2,2-dimethylbutane

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 1-Chloro-2,2-dimethylbutane.

General Experimental Protocol (via Thionyl Chloride)
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Objective: To synthesize 1-Chloro-2,2-dimethylbutane from 2,2-dimethylbutan-1-ol.

Materials:

2,2-dimethylbutan-1-ol

Thionyl chloride (SOCl₂)

Pyridine (optional, to neutralize HCl)

Anhydrous diethyl ether or dichloromethane (solvent)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (drying agent)

Procedure:

In a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping

funnel, and a reflux condenser under a nitrogen atmosphere, dissolve 2,2-dimethylbutan-1-ol

in the chosen anhydrous solvent.

Cool the flask in an ice bath to 0°C.

Slowly add thionyl chloride dropwise from the dropping funnel with vigorous stirring. If

pyridine is used, it can be added prior to the thionyl chloride.

After the addition is complete, allow the mixture to warm to room temperature and then

gently reflux for 2-4 hours, monitoring the reaction progress by TLC or GC.

Cool the reaction mixture and carefully pour it over crushed ice to quench excess thionyl

chloride.

Transfer the mixture to a separatory funnel and separate the organic layer.
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Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and

brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure.

Purify the resulting crude product by distillation to yield pure 1-Chloro-2,2-dimethylbutane.

Reactivity and Reaction Mechanisms
The reactivity of 1-Chloro-2,2-dimethylbutane is dominated by the steric hindrance of the 2,2-

dimethylbutyl group, which is analogous to the well-studied neopentyl group.

Bimolecular Nucleophilic Substitution (S_N2)
1-Chloro-2,2-dimethylbutane is exceptionally unreactive in S_N2 reactions.[5] The bulky

gem-dimethyl group on the beta-carbon (C2) effectively blocks the required backside attack

trajectory for the incoming nucleophile.[6] This steric shield makes the anti-periplanar transition

state energetically inaccessible. Consequently, reaction rates for S_N2 processes on

neopentyl-type halides can be up to 100,000 times slower than for less hindered primary

halides like propyl halides.[6] For practical purposes, these substrates are often considered

inert to S_N2 reactions.[6]

Caption: Steric hindrance preventing backside attack in an S_N2 reaction.

Unimolecular Nucleophilic Substitution (S_N1)
While an S_N1 pathway avoids the issue of backside attack, it is also unfavorable for 1-
Chloro-2,2-dimethylbutane under normal conditions. The mechanism would require the

formation of a highly unstable primary carbocation, which is energetically costly.[7] If forced

under harsh conditions (e.g., high heat, polar protic solvent), the reaction proceeds slowly and

is often accompanied by a 1,2-alkyl shift (in this case, an ethyl shift) or a 1,2-hydride shift from

the adjacent methylene group, leading to the formation of a more stable tertiary carbocation

and resulting in rearranged products.[5][8]

Other Reactions
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Given the limitations in substitution reactions, alternative strategies are often required to

functionalize 1-Chloro-2,2-dimethylbutane. One viable pathway is the formation of a Grignard

reagent by reacting it with magnesium metal.[5] This organometallic intermediate can then be

used in a variety of subsequent C-C bond-forming reactions. Modern transition-metal-catalyzed

cross-coupling reactions also provide effective methods for utilizing sterically hindered alkyl

halides.[5]

Conclusion
1-Chloro-2,2-dimethylbutane is a valuable molecule for studying the effects of steric

hindrance on chemical reactivity. Its neopentyl-like structure renders it largely inert to standard

S_N2 reactions and prone to rearrangement in S_N1 pathways. These characteristics make it

a challenging substrate for traditional substitution chemistry but a useful, sterically hindered

building block when functionalized through alternative means such as organometallic

intermediates or modern catalytic methods. The predictive data and protocols provided in this

guide serve as a foundational resource for professionals engaged in synthetic and medicinal

chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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